Cas no 61533-01-5 (Morpholinium, 4,4-bis(2-methoxy-2-oxoethyl)-)
61533-01-5 structure
Product Name:Morpholinium, 4,4-bis(2-methoxy-2-oxoethyl)-
CAS No:61533-01-5
MF:C10H18NO5
MW:232.253623485565
CID:475943
PubChem ID:71394886
Update Time:2025-04-19
Morpholinium, 4,4-bis(2-methoxy-2-oxoethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Morpholinium, 4,4-bis(2-methoxy-2-oxoethyl)-
- methyl 2-[4-(2-methoxy-2-oxoethyl)morpholin-4-ium-4-yl]acetate
- DTXSID50816552
- 4,4-Bis(2-methoxy-2-oxoethyl)morpholin-4-ium
- 61533-01-5
-
- Inchi: 1S/C10H18NO5/c1-14-9(12)7-11(8-10(13)15-2)3-5-16-6-4-11/h3-8H2,1-2H3/q+1
- InChI Key: MRPQKVDWXOKTCC-UHFFFAOYSA-N
- SMILES: O1CC[N+](CC(=O)OC)(CC(=O)OC)CC1
Computed Properties
- Exact Mass: 232.11854
- Monoisotopic Mass: 232.11849767g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 61.83
Morpholinium, 4,4-bis(2-methoxy-2-oxoethyl)- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
61533-01-5 (Morpholinium, 4,4-bis(2-methoxy-2-oxoethyl)-) Related Products
- 3235-69-6(2-(morpholin-4-yl)acetic acid)
- 3235-82-3(Ethyl 2-morpholinoacetate)
- 2644-21-5(Glycine, N,N-diethyl-,ethyl ester)
- 4441-15-0(morpholin-2-one)
- 18424-96-9(4-Methylmorpholin-2-one)
- 33229-89-9(Ethyl 2-(dimethylamino)acetate)
- 33658-49-0(4-Morpholineaceticacid, 2,6-dioxo-)
- 35855-10-8(methyl 2-(morpholin-4-yl)acetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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